Cas no 2228251-94-1 (2-(5-methyl-2-nitrophenyl)methyloxirane)

• Product Name: 2-(5-methyl-2-nitrophenyl)methyloxirane
• CAS No: 2228251-94-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6129183
• PubChem ID: 165964905
• Update Time: 2025-06-15

2-(5-methyl-2-nitrophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-2-nitrophenyl)methyloxirane
• 2-[(5-methyl-2-nitrophenyl)methyl]oxirane
• EN300-1837138
• 2228251-94-1

• Inchi： 1S/C10H11NO3/c1-7-2-3-10(11(12)13)8(4-7)5-9-6-14-9/h2-4,9H,5-6H2,1H3
• InChI Key： UWEKTPUWBDJFSB-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(5-methyl-2-nitrophenyl)methyloxirane

Introduction to 2-(5-methyl-2-nitrophenyl)methyloxirane (CAS No. 2228251-94-1)

2-(5-methyl-2-nitrophenyl)methyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 2228251-94-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This oxirane derivative, characterized by its nitro and methyl substituents on a phenyl ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound belongs to the class of epoxides, which are known for their reactivity in nucleophilic substitution reactions. The presence of the 5-methyl-2-nitrophenyl group introduces both steric and electronic influences that can modulate the reactivity and selectivity of the oxirane ring. This makes 2-(5-methyl-2-nitrophenyl)methyloxirane a versatile building block for constructing more complex molecular architectures.

In recent years, there has been a growing interest in oxirane derivatives due to their potential applications in drug discovery and material science. The nitro group, in particular, is a well-known pharmacophore that can influence the electronic properties of adjacent functional groups, thereby affecting the overall biological activity of a molecule. Research has shown that nitro-substituted aromatic compounds can exhibit a range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

The synthesis of 2-(5-methyl-2-nitrophenyl)methyloxirane involves careful consideration of reaction conditions to ensure high yield and purity. Traditional methods for preparing epoxides often involve the reaction of alkenes with peracids or metal-catalyzed oxidation processes. However, recent advances in catalytic systems have enabled more efficient and sustainable routes to epoxide formation. For instance, transition metal-catalyzed epoxidation reactions have been explored as an alternative to traditional peracid-mediated methods, offering improved selectivity and reduced byproduct formation.

One of the key areas where 2-(5-methyl-2-nitrophenyl)methyloxirane has shown promise is in the development of novel therapeutic agents. The oxirane ring can undergo ring-opening reactions with nucleophiles, allowing for the introduction of diverse functional groups at specific positions. This reactivity has been exploited in the synthesis of peptidomimetics and other bioactive molecules where precise control over molecular structure is crucial.

Recent studies have demonstrated the utility of 2-(5-methyl-2-nitrophenyl)methyloxirane in generating libraries of compounds for high-throughput screening. By systematically varying reaction conditions and substituents, researchers can rapidly explore different chemical spaces and identify lead compounds with desired biological activity. The nitro group serves as a handle for further functionalization, enabling the creation of derivatives with enhanced potency or selectivity.

The pharmacological profile of compounds derived from 2-(5-methyl-2-nitrophenyl)methyloxirane has been investigated in various preclinical models. Initial studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. For example, modifications to the phenyl ring or the oxirane moiety have been shown to influence binding affinity and metabolic stability, key factors in drug development.

In addition to its pharmaceutical applications, 2-(5-methyl-2-nitrophenyl)methyloxirane has potential uses in material science. Epoxides are known for their ability to form crosslinked polymers with high thermal stability and mechanical strength. By incorporating this compound into polymer formulations, researchers can develop advanced materials with tailored properties for applications such as coatings, adhesives, or specialty plastics.

The environmental impact of synthesizing and using 2-(5-methyl-2-nitrophenyl)methyloxirane is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes, solvent-free reactions, and biocatalytic methods are among the strategies being explored to improve sustainability in organic synthesis.

Future research directions may focus on expanding the scope of reactions involving 2-(5-methyl-2-nitrophenyl)methyloxirane by developing new catalysts or reaction conditions that enhance efficiency and selectivity. Additionally, computational modeling techniques can be employed to predict the behavior of this compound in different chemical environments, aiding in the design of novel synthetic strategies.

In conclusion, 2-(5-methyl-2-nitrophenyl)methyloxirane (CAS No. 2228251-94-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and material science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, 2-(5-methyl-2-nitrophenyl)methyloxirane is likely to play an increasingly important role in scientific innovation.